1-(4-fluorophenyl)-5-oxo-N-{[5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl}pyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-5-oxo-N-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H16FN3O3S/c20-13-3-5-15(6-4-13)23-11-12(8-18(23)24)19(25)21-10-14-9-16(26-22-14)17-2-1-7-27-17/h1-7,9,12H,8,10-11H2,(H,21,25)
• InChI Key: HWJCXOJEPSDLRB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)C(=O)NCC3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C19H16FN3O3S
• Molecular Weight: 385.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrrolidine ring, a fluorophenyl group, an oxazole ring, and a thiophene ring. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidine ring, for example, would introduce a degree of rigidity into the molecule, while the fluorophenyl, oxazole, and thiophene groups could participate in various types of intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its electronegativity, while the presence of the various rings could influence its shape and size.

Scientific Research Applications

Antibacterial and Antifungal Agents

The compound’s structural features, including the fluorophenyl group and the thiophene moiety, suggest potential antimicrobial activity. Researchers have explored its effectiveness against bacterial and fungal pathogens. .

Organic Semiconductors and Field-Effect Transistors (OFETs)

Thiophene derivatives play a crucial role in organic electronics. F2493-1269’s conjugated system makes it suitable for use in organic semiconductors. Researchers investigate its charge transport properties, stability, and compatibility with device fabrication. .

Organic Light-Emitting Diodes (OLEDs)

The combination of the oxazolyl group and the pyrrolidine ring in F2493-1269 suggests potential luminescent properties. OLEDs rely on organic materials to emit light efficiently. .

Solar Cells (Photovoltaics)

The electron-rich thiophene core in F2493-1269 may facilitate charge separation and transport. Scientists study its photophysical properties, such as absorption spectra and energy levels. .

Herbicides and Crop Protection

The carboxamide group in F2493-1269 suggests potential herbicidal activity. Researchers explore its effects on plant growth and weed control. By understanding its mode of action and selectivity, they aim to develop environmentally friendly herbicides for agriculture.

These applications highlight the versatility of F2493-1269 and its potential impact across diverse scientific disciplines. Further research and collaboration will unveil additional uses and refine its properties for practical applications.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Without specific information on this compound, it’s difficult to provide a detailed safety and hazard analysis.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity, investigating its mechanism of action, and assessing its safety and environmental impact.